4-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]benzamide

• Molecular Formula: C19H16ClN5OS
• Molecular Weight: 397.9 g/mol
• IUPAC Name: 4-chloro-N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]benzamide
• InChI: InChI=1S/C19H16ClN5OS/c1-3-16-22-23-19-25(16)24-18(27-19)13-5-4-11(2)15(10-13)21-17(26)12-6-8-14(20)9-7-12/h4-10H,3H2,1-2H3,(H,21,26)
• InChI Key: GPRIVQRVBSOXHE-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=O)C4=CC=C(C=C4)Cl

Description

4-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]benzamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins involved in various cellular processes. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines and reduce inflammation in animal models. It has also been shown to inhibit the growth of various cancer cell lines. In addition, it has been shown to have antimicrobial activity against certain bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]benzamide in lab experiments is its potential applications in various fields of scientific research. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to determine its potential applications and limitations.

Future Directions

There are several future directions for the study of 4-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]benzamide. One direction is to further investigate its potential applications as a fluorescent probe for detecting metal ions in biological systems. Another direction is to study its potential applications in the development of new anti-inflammatory, anticancer, and antimicrobial drugs. Additionally, further research is needed to fully understand its mechanism of action and potential limitations.

Synthesis Methods

The synthesis of 4-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]benzamide involves the reaction of 4-chloro-2-methylbenzoic acid with 5-amino-3-ethyl-1,2,4-triazole-4-thiol in the presence of thionyl chloride. The resulting compound is then reacted with 2-methyl-5-nitrophenylamine to obtain the final product.

Scientific Research Applications

4-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]benzamide has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anticancer, and antimicrobial properties. It has also been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.